- Rh-Catalyzed Hydrogenation of Amino Acids to Biobased Amino Alcohols: Tackling Challenging Substrates and Application to Protein Hydrolysates, ACS Sustainable Chemistry & Engineering, 2018, 6(7), 9218-9228
Cas no 98-79-3 (L-Pyroglutamic acid)
L-Pyroglutamic acid is a naturally occurring amino acid that serves as an intermediate in glutathione biosynthesis. Its key advantages include improved skin hydration and enhanced moisturization due to its ability to improve humectancy and reduce trans-epidermal water loss. It also exhibits antioxidant properties, providing protection against oxidative stress and inflammation.
L-Pyroglutamic acid structure
Product Name:L-Pyroglutamic acid
CAS No:98-79-3
MF:C5H7NO3
MW:129.1140
MDL:MFCD00005272
CID:34979
PubChem ID:24898722
Update Time:2025-08-29
L-Pyroglutamic acid Chemical and Physical Properties
Names and Identifiers
-
- (S)-5-Oxopyrrolidine-2-carboxylic acid
- pidolic acid
- glutiminic acid
- 5-oxoproline
- Pyr-OH
- L-Pyroglutamic acid
- H-Pyr-OH
- L-2-Pyrrolidone-5-carboxylic acid
- (S)-(-)-2-Pyrrolidinone-5-carboxylic acid
- L-Pyrpglutamic Acid
- 5-Oxopyrrolidine-2-carboxylic acid
- 5-Pyrrolidone-2-carboxylic acid
- L-5-Pyrrolidone-2-carboxylic acid
- pyroglutamic acid
- Pyrrolidonecarboxylic Acid
- (S)-(-)-2-Pyrrolidone-5
- 5 oxoproline
- GlutaMic acid lactaM
- GlutiMic acid
- hydroxy-pyridin-3-yl-acetic acid
- L-5-Oxo-2-pyrrolidine carboxylic acid
- L-GlutiMinic acid
- α- AMinoglutaric acid lactaM
- L-Glutamic Acid Lactam
- (S)-2-Pyrrolidone-5-carboxylic Acid
- (S)-(-)-2-Pyrrolidone-5-carboxylic acid
- 5-oxo-L-proline
- (2S)-5-oxopyrrolidine-2-carboxylic acid
- L-5-Oxoproline
- L-Proline, 5-oxo-
- Pyroglutamate
- Proline, 5-oxo-
- 5-L-Oxoproline
- (S)-PYROGLUTAMIC ACID
- Pidolate
- 5-Carboxy-2-pyrrolidinone
- (-)-2-Pyrrolidone-5-carboxylic acid
- 2-Pyrrolidinone-5-carboxylic acid
- L-5-Carboxy-2-pyrrolidinone
- L-GLUTIMIN
- R-(+)-2-Pyrrolidinone-5-carboxylate
- 4042-36-8
- Glp
- MLS001304098
- 98-79-3
- 28874-51-3
- MLSMR
- 2-pyrrolidone-5-carboxylic acid
- 5-oxopyrrolidine-2-carboxylate
- 5-oxo-DL-proline
- SMR000112493
- 5-oxoprolinate anion
- L-Pyroglutamic acid,99%
-
- MDL： MFCD00005272
- Inchi： 1S/C5H7NO3/c7-4-2-1-3(6-4)5(8)9/h3H,1-2H2,(H,6,7)(H,8,9)/t3-/m0/s1
- InChI Key： ODHCTXKNWHHXJC-VKHMYHEASA-N
- SMILES： O=C1C([H])([H])C([H])([H])[C@@]([H])(C(=O)O[H])N1[H]
- BRN： 82132
Computed Properties
- Exact Mass: 129.042593g/mol
- Surface Charge: 0
- XLogP3: -0.8
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 1
- Monoisotopic Mass: 129.042593g/mol
- Monoisotopic Mass: 129.042593g/mol
- Topological Polar Surface Area: 66.4Ų
- Heavy Atom Count: 9
- Complexity: 154
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Molecular Weight: 129.11
- Surface Charge: 0
- Tautomer Count: 3
Experimental Properties
- Color/Form: Colorless crystals
- Density: 1.3816 (rough estimate)
- Melting Point: 155-162 °C
160-163 °C (lit.) - Boiling Point: 239.15°C (rough estimate)
- Flash Point: 227.8 °C
- Refractive Index: -10 ° (C=5, H2O)
- PH: 1.7 (50g/l, H2O, 20℃)
- Solubility: H2O: 1 M at 20 °C, clear, colorless
- Water Partition Coefficient: 10-15 g/100 mL (20 ºC)
- Stability/Shelf Life: Stable. Incompatible with bases, acids, strong oxidizing agents.
- PSA: 66.40000
- LogP: -0.32160
- Optical Activity: [α]20/D −10.5±1°, c = 5% in H2O
- pka: 3.32(at 25℃)
- Specific Rotation: -27.5 º (c=10, 1 N NaOH)
- Merck: 8001
- Solubility: Soluble in water, alcohol, acetone and glacial acetic acid, slightly soluble in ethyl acetate, insoluble in ether.
L-Pyroglutamic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36-S37/39
- FLUKA BRAND F CODES：21
- RTECS：TW3710000
-
Hazardous Material Identification：
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- HazardClass：IRRITANT
- TSCA：Yes
- Risk Phrases：R36/37/38
L-Pyroglutamic acid Customs Data
- HS CODE：2933790090
- Customs Data：
China Customs Code:
2933790090Overview:
2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%
L-Pyroglutamic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T0507-500 mg |
L-Pyroglutamic acid |
98-79-3 | 98.97% | 500MG |
￥296.00 | 2022-02-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1047693-500g |
L-Pyroglutamic acid |
98-79-3 | 98% | 500g |
￥65.00 | 2024-04-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R010928-500g |
L-Pyroglutamic acid |
98-79-3 | 97% | 500g |
￥76 | 2024-07-19 | |
| abcr | AB179308-500 g |
(S)-(-)-2-Pyrrolidinone-5-carboxylic acid, 98%; . |
98-79-3 | 98% | 500 g |
€188.00 | 2023-07-20 | |
| Enamine | EN300-72896-0.1g |
(2S)-5-oxopyrrolidine-2-carboxylic acid |
98-79-3 | 95% | 0.1g |
$19.0 | 2023-05-01 | |
| Enamine | EN300-72896-0.25g |
(2S)-5-oxopyrrolidine-2-carboxylic acid |
98-79-3 | 95% | 0.25g |
$19.0 | 2023-05-01 | |
| Enamine | EN300-72896-25.0g |
(2S)-5-oxopyrrolidine-2-carboxylic acid |
98-79-3 | 95% | 25g |
$38.0 | 2023-05-01 | |
| Enamine | EN300-72896-0.05g |
(2S)-5-oxopyrrolidine-2-carboxylic acid |
98-79-3 | 95% | 0.05g |
$19.0 | 2023-05-01 | |
| TRC | P997480-10g |
L-Pyroglutamic Acid |
98-79-3 | 10g |
$ 57.00 | 2023-09-06 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P106004-100g |
L-Pyroglutamic acid |
98-79-3 | 99% | 100g |
¥54.90 | 2023-09-01 |
L-Pyroglutamic acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrogen , Phosphoric acid Catalysts: Rhodium , Molybdenum oxide Solvents: Water ; 6 h, pH 1.8, 70 bar, 100 °C
Reference
L-Pyroglutamic acid Raw materials
L-Pyroglutamic acid Preparation Products
- L-Pyroglutamic acid (98-79-3)
- 4-Amino-1-pentanol (927-55-9)
- 4-amino-5-hydroxypentanoic acid (40217-11-6)
- 2-aminopentane-1,5-diol (21926-01-2)
- DL-2-Amino-1-pentanol (16369-14-5)
- 2-Amino-5-hydroxypentanoic acid (533-88-0)
- (pyrrolidin-2-yl)methanol (498-63-5)
- pentan-2-amine (63493-28-7)
- 5-(Hydroxymethyl)pyrrolidin-2-one (62400-75-3)
L-Pyroglutamic acid Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:98-79-3)L-Pyroglutamic acid
Order Number:LE9076;LE2926;LE27030457
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:00
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:98-79-3)L-Pyroglutamic acid
Order Number:sfd20362
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
L-Pyroglutamic acid Related Literature
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Dao-Qian Chen,Zheng Gu,Yu-Sheng Wu,Wei-Hui Yuan,Zheng Li CrystEngComm 2021 23 8033
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Yohei Sakaguchi,Tomoya Kinumi,Taichi Yamazaki,Akiko Takatsu Analyst 2015 140 1965
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Mengxue He,Jiachen Shi,Aiyang Liu,Yong-Jiang Xu,Yuanfa Liu Mol. Omics 2023 19 330
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Huai-Song Wang,Ji-Ping Wei Nanoscale 2015 7 11815
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Dao-Qian Chen,Zheng Gu,Yu-Sheng Wu,Wei-Hui Yuan,Zheng Li CrystEngComm 2021 23 8033
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:98-79-3)L-Pyroglutamic acid
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Suzhou Senfeida Chemical Co., Ltd
(CAS:98-79-3)L-Pyroglutamic acid
Purity:99.9%
Quantity:200kg
Price ($):Inquiry